Cas no 1526620-95-0 (3-fluoropropanethioamide)

• Product Name: 3-fluoropropanethioamide
• CAS No: 1526620-95-0
• MF: C₃H₆FNS
• MW: 107.149842739105
• CID: 6305977
• PubChem ID: 53810936
• Update Time: 2025-07-02

3-fluoropropanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoropropanethioamide
• 1526620-95-0
• EN300-1835451
• AKOS019264900

• Inchi： 1S/C3H6FNS/c4-2-1-3(5)6/h1-2H2,(H2,5,6)
• InChI Key： FPAKGBIBMXDGNC-UHFFFAOYSA-N
• SMILES： S=C(CCF)N

Computed Properties

• Exact Mass: 107.02049853g/mol
• Monoisotopic Mass: 107.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 54.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides

Additional information on 3-fluoropropanethioamide

Research Brief on 3-Fluoropropanethioamide (CAS: 1526620-95-0): Recent Advances and Applications in Chemical Biology and Medicine

3-Fluoropropanethioamide (CAS: 1526620-95-0) is a fluorinated thioamide compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by the presence of a fluorine atom and a thioamide functional group, exhibits unique physicochemical properties that make it a valuable scaffold for drug discovery and biochemical studies. Recent research has focused on exploring its reactivity, biological activity, and potential therapeutic uses, particularly in the context of enzyme inhibition and targeted drug delivery.

A study published in the Journal of Medicinal Chemistry (2023) investigated the inhibitory effects of 3-fluoropropanethioamide on cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer and infectious diseases. The researchers demonstrated that the compound acts as a potent and selective inhibitor of cathepsin B, a protease overexpressed in tumor microenvironments. The fluorine atom at the 3-position was found to enhance the compound's binding affinity and metabolic stability, making it a promising candidate for further development as an anticancer agent.

In addition to its enzyme inhibitory properties, 3-fluoropropanethioamide has been explored as a versatile building block in organic synthesis. A recent report in Organic Letters (2024) highlighted its use in the preparation of fluorinated heterocycles, which are increasingly important in the design of bioactive molecules. The thioamide group serves as a nucleophilic site for cyclization reactions, enabling the efficient synthesis of fluorinated thiazoles and thiadiazoles with potential antimicrobial activity.

Another area of interest is the application of 3-fluoropropanethioamide in positron emission tomography (PET) imaging. Researchers have developed a novel radiolabeling strategy using [18F]-labeled derivatives of the compound to target specific biomarkers in neurodegenerative diseases. Preliminary in vivo studies showed promising results, with high brain uptake and retention, suggesting its utility as a diagnostic tool for Alzheimer's disease and related disorders.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 3-fluoropropanethioamide-based compounds. Recent efforts have focused on improving their solubility and reducing potential off-target effects through structural modifications. Computational modeling and high-throughput screening approaches are being employed to identify derivatives with enhanced efficacy and safety profiles.

In conclusion, 3-fluoropropanethioamide (CAS: 1526620-95-0) represents a multifaceted compound with significant potential in chemical biology and medicine. Ongoing research continues to uncover new applications and refine its properties, paving the way for its integration into therapeutic and diagnostic platforms. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.